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Compound of Interest

Compound Name: Melflufen hydrochloride

Cat. No.: B3182275 Get Quote

This guide provides a comprehensive overview of Melflufen hydrochloride, a first-in-class

peptide-drug conjugate designed for the treatment of multiple myeloma. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical structure, mechanism of action, experimental data, and relevant protocols.

Chemical Structure and Properties
Melflufen hydrochloride (melphalan flufenamide hydrochloride) is a dipeptide prodrug of the

alkylating agent melphalan.[1][2] Its chemical design as a peptide-drug conjugate enhances its

cellular uptake and allows for targeted release of its cytotoxic payload within cancer cells.[3][4]

The drug substance is the L,L-isomer, containing two stereogenic centers.[5]

Table 1: Chemical Identifiers for Melflufen Hydrochloride
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Identifier Value

IUPAC Name

ethyl (2S)-2-[[(2S)-2-amino-3-[4-[bis(2-

chloroethyl)amino]phenyl]propanoyl]amino]-3-

(4-fluorophenyl)propanoate;hydrochloride[6]

SMILES
CCOC(=O)--INVALID-LINK--F)NC(=O)--

INVALID-LINK--N(CCCl)CCCl)N.Cl[6]

CAS Number 380449-54-7[1][6]

Molecular Formula C24H31Cl3FN3O3[6][7]

Molecular Weight
534.88 g/mol (Hydrochloride Salt)[6][7][8]

498.42 g/mol (Free Base)[5][9]

Synonyms
Melphalan flufenamide hydrochloride, J1

hydrochloride, Pepaxto[6][9]

Mechanism of Action
Melflufen is engineered for enhanced efficacy and tumor cell selectivity compared to its parent

compound, melphalan. Its high lipophilicity allows it to rapidly and freely cross cell membranes,

bypassing the need for transporter proteins that can be associated with drug resistance.[3][10]

Once inside the cell, Melflufen is rapidly hydrolyzed by peptidases and esterases, which are

often overexpressed in multiple myeloma cells.[3][10][11] This enzymatic cleavage releases the

hydrophilic and active alkylating agent, melphalan, which then becomes entrapped within the

cell, leading to a high intracellular concentration.[4][10][12] The entrapped melphalan exerts its

cytotoxic effect by alkylating DNA, which induces irreversible DNA damage, triggers the DNA

damage response pathway, and ultimately leads to apoptosis.[1][10][13] This targeted

intracellular accumulation results in Melflufen being up to 50-fold more potent than melphalan

in myeloma cells.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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